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Compound of Interest

Compound Name: 7-Methylindolin-2-one

CAS No.: 3680-28-2

Cat. No.: B1334962

Get Quote

Introduction
7-Methylindolin-2-one, also known as 7-methyloxindole, is a substituted indolinone that

serves as a valuable building block in medicinal chemistry and drug discovery. The indolin-2-

one scaffold is a core structural motif in a variety of biologically active compounds. A thorough

understanding of the spectroscopic properties of 7-Methylindolin-2-one is paramount for its

unambiguous identification, purity assessment, and for tracking its transformations in chemical

reactions. This in-depth technical guide provides a comprehensive overview of the expected

Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for this

compound, grounded in the fundamental principles of spectroscopic analysis and supported by

data from structurally related molecules.

Molecular Structure and Spectroscopic Overview
The structure of 7-Methylindolin-2-one, with the IUPAC name 7-methyl-1,3-dihydro-2H-indol-

2-one and CAS number 3680-28-2, is characterized by an aromatic benzene ring fused to a

five-membered lactam ring. A methyl group is substituted at the 7-position of the aromatic ring.
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This specific arrangement of atoms and functional groups gives rise to a unique spectroscopic

fingerprint.

The following sections will detail the predicted spectroscopic data for 7-Methylindolin-2-one. It

is important to note that while these predictions are based on sound chemical principles and

data from analogous compounds, experimental verification is crucial for any specific sample.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules

in solution. For 7-Methylindolin-2-one, both ¹H and ¹³C NMR are indispensable for confirming

its identity.

¹H NMR Spectroscopy
The proton NMR spectrum of 7-Methylindolin-2-one is expected to exhibit distinct signals

corresponding to the aromatic protons, the methylene protons of the lactam ring, the N-H

proton, and the methyl protons.

Predicted ¹H NMR Data (in CDCl₃, 300 MHz)

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~ 8.0 - 9.0 br s 1H N-H

~ 7.1 t, J ≈ 7.5 Hz 1H H-5

~ 6.9 d, J ≈ 7.5 Hz 1H H-6

~ 6.8 d, J ≈ 7.5 Hz 1H H-4

~ 3.5 s 2H C(3)H₂

~ 2.2 s 3H -CH₃

Causality Behind the Assignments:

N-H Proton: The lactam N-H proton is typically observed as a broad singlet due to

quadrupole broadening and potential hydrogen bonding. Its chemical shift can be highly
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dependent on the solvent and concentration.

Aromatic Protons (H-4, H-5, H-6): The protons on the benzene ring will appear in the

aromatic region (typically 6.5-8.0 ppm). The electron-donating methyl group at C-7 and the

electron-withdrawing amide group will influence their precise chemical shifts. The H-5 proton,

being situated between two other protons, is expected to be a triplet. The H-4 and H-6

protons will likely appear as doublets.

Methylene Protons (C(3)H₂): The two protons on the C-3 carbon of the lactam ring are

chemically equivalent and are expected to appear as a sharp singlet. Their proximity to the

carbonyl group at C-2 shifts them downfield.

Methyl Protons (-CH₃): The three protons of the methyl group at C-7 are also chemically

equivalent and will give rise to a singlet, typically in the upfield region of the spectrum.

¹³C NMR Spectroscopy
The carbon-13 NMR spectrum provides information about the carbon framework of the

molecule.

Predicted ¹³C NMR Data (in CDCl₃, 75 MHz)

Chemical Shift (δ, ppm) Assignment

~ 178 C=O (C-2)

~ 142 C-7a

~ 132 C-5

~ 128 C-3a

~ 125 C-7

~ 122 C-4

~ 110 C-6

~ 36 C-3

~ 16 -CH₃
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Causality Behind the Assignments:

Carbonyl Carbon (C-2): The carbonyl carbon of the lactam is highly deshielded and will

appear at a very downfield chemical shift.

Aromatic Carbons (C-3a, C-4, C-5, C-6, C-7, C-7a): The six carbons of the benzene ring will

resonate in the aromatic region (typically 110-150 ppm). The quaternary carbons (C-3a and

C-7a) can be distinguished from the protonated carbons using techniques like DEPT

(Distortionless Enhancement by Polarization Transfer). The carbon bearing the methyl group

(C-7) will also be a quaternary carbon.

Methylene Carbon (C-3): The C-3 carbon will appear in the aliphatic region, shifted downfield

due to the adjacent carbonyl group.

Methyl Carbon (-CH₃): The methyl carbon will be observed at a characteristic upfield

chemical shift.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule. The IR

spectrum of 7-Methylindolin-2-one is expected to show characteristic absorption bands for the

N-H, C=O, and C-H bonds, as well as aromatic C=C stretches.

Predicted IR Absorption Bands

Wavenumber (cm⁻¹) Intensity Assignment

~ 3200 Strong, broad N-H stretch

~ 3100-3000 Medium Aromatic C-H stretch

~ 2950-2850 Medium Aliphatic C-H stretch

~ 1710 Strong, sharp C=O stretch (lactam)

~ 1620, 1480 Medium to strong Aromatic C=C stretch

Causality Behind the Assignments:
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N-H Stretch: The N-H stretching vibration of the lactam will appear as a strong and broad

band due to hydrogen bonding.

C-H Stretches: Aromatic C-H stretches typically appear above 3000 cm⁻¹, while aliphatic C-

H stretches (from the methyl and methylene groups) are found below 3000 cm⁻¹.

C=O Stretch: The carbonyl group of the five-membered lactam ring gives a very strong and

sharp absorption band, which is a key diagnostic feature for this class of compounds. Its

position can be influenced by ring strain and hydrogen bonding.

Aromatic C=C Stretches: The stretching vibrations of the carbon-carbon double bonds in the

benzene ring typically give rise to a series of bands in the 1620-1450 cm⁻¹ region.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule. For 7-Methylindolin-2-one, electron ionization (EI) would likely be used.

Predicted Mass Spectrometry Data (EI)

m/z Relative Intensity Assignment

147 High [M]⁺ (Molecular Ion)

118 Moderate [M - CO - H]⁺

91 Moderate [C₇H₇]⁺ (Tropylium ion)

Causality Behind the Fragmentation:

Molecular Ion ([M]⁺): The molecular ion peak is expected to be prominent, corresponding to

the molecular weight of 7-Methylindolin-2-one (C₉H₉NO = 147.18 g/mol ).

Loss of CO and H: A common fragmentation pathway for oxindoles involves the loss of a

carbonyl group (CO) followed by a hydrogen atom.

Tropylium Ion: The formation of the stable tropylium ion (m/z 91) is a common feature in the

mass spectra of compounds containing a benzyl moiety.
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Experimental Protocols
The following are generalized protocols for the acquisition of spectroscopic data for a solid

organic compound like 7-Methylindolin-2-one.

NMR Spectroscopy (¹H and ¹³C)
Sample Preparation: Dissolve approximately 5-10 mg of the compound in about 0.6 mL of a

deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

Instrumentation: Use a standard NMR spectrometer (e.g., 300 MHz or higher for ¹H NMR).

Data Acquisition: Acquire the ¹H NMR spectrum, followed by the ¹³C NMR spectrum.

Standard pulse programs should be used. For ¹³C NMR, a proton-decoupled spectrum is

typically acquired to simplify the spectrum to singlets for each unique carbon.

Data Processing: Process the raw data (Fourier transform, phase correction, and baseline

correction) to obtain the final spectrum. Chemical shifts should be referenced to the residual

solvent peak or an internal standard (e.g., TMS).

Infrared (IR) Spectroscopy
Sample Preparation (ATR): Place a small amount of the solid sample directly onto the crystal

of an Attenuated Total Reflectance (ATR) accessory of an FTIR spectrometer.

Sample Preparation (KBr pellet): Grind a small amount of the sample with dry potassium

bromide (KBr) and press the mixture into a thin, transparent pellet.

Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

Data Acquisition: Record the spectrum over the standard mid-IR range (e.g., 4000-400

cm⁻¹).

Data Processing: The resulting interferogram is Fourier transformed to produce the IR

spectrum (transmittance or absorbance vs. wavenumber).

Mass Spectrometry (EI-MS)
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Sample Introduction: Introduce a small amount of the sample into the mass spectrometer,

typically via a direct insertion probe or after separation by gas chromatography (GC-MS).

Ionization: The sample is vaporized and then bombarded with a beam of high-energy

electrons (typically 70 eV) to cause ionization and fragmentation.

Mass Analysis: The resulting ions are separated according to their mass-to-charge ratio

(m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

Detection: The separated ions are detected, and a mass spectrum (relative intensity vs. m/z)

is generated.

Logical Workflow for Spectroscopic Analysis
The following diagram illustrates a logical workflow for the comprehensive spectroscopic

characterization of 7-Methylindolin-2-one.

Sample Preparation

Spectroscopic Analysis

Data Interpretation & Structure Confirmation

Synthesis & Purification
of 7-Methylindolin-2-one

NMR Spectroscopy
(1H, 13C, DEPT)

IR Spectroscopy
(ATR or KBr)

Mass Spectrometry
(EI-MS)

Structure Elucidation Purity Assessment

Click to download full resolution via product page

Caption: A logical workflow for the spectroscopic characterization of 7-Methylindolin-2-one.
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Conclusion
This technical guide provides a detailed predictive overview of the NMR, IR, and MS

spectroscopic data for 7-Methylindolin-2-one. The provided data and interpretations are

based on established principles of spectroscopy and analysis of structurally similar compounds.

While this guide serves as a robust reference for researchers, it is imperative to confirm these

predictions with experimental data obtained from a purified sample. The combination of these

spectroscopic techniques provides a powerful and self-validating system for the unambiguous

identification and characterization of 7-Methylindolin-2-one, a key intermediate in the

development of novel therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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